N-(3-chloro-4-methylphenyl)-2-(5-methoxy-2-(((1-methyl-1H-tetrazol-5-yl)thio)methyl)-4-oxopyridin-1(4H)-yl)acetamide

• IUPAC Name: N-(3-chloro-4-methylphenyl)-2-[5-methoxy-2-[(1-methyltetrazol-5-yl)sulfanylmethyl]-4-oxopyridin-1-yl]acetamide
• InChI: InChI=1S/C18H19ClN6O3S/c1-11-4-5-12(6-14(11)19)20-17(27)9-25-8-16(28-3)15(26)7-13(25)10-29-18-21-22-23-24(18)2/h4-8H,9-10H2,1-3H3,(H,20,27)
• InChI Key: JYNRVABEWJZWFY-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)NC(=O)CN2C=C(C(=O)C=C2CSC3=NN=NN3C)OC)Cl
• Molecular Formula: C18H19ClN6O3S
• Molecular Weight: 434.9 g/mol

Description

N-(3-chloro-4-methylphenyl)-2-(5-methoxy-2-(((1-methyl-1H-tetrazol-5-yl)thio)methyl)-4-oxopyridin-1(4H)-yl)acetamide is a useful research compound. Its molecular formula is C18H19ClN6O3S and its molecular weight is 434.9. The purity is usually 95%.
BenchChem offers high-quality N-(3-chloro-4-methylphenyl)-2-(5-methoxy-2-(((1-methyl-1H-tetrazol-5-yl)thio)methyl)-4-oxopyridin-1(4H)-yl)acetamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about N-(3-chloro-4-methylphenyl)-2-(5-methoxy-2-(((1-methyl-1H-tetrazol-5-yl)thio)methyl)-4-oxopyridin-1(4H)-yl)acetamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Metabolism of Chloroacetamide Herbicides

One study focused on the comparative metabolism of chloroacetamide herbicides and their metabolites in human and rat liver microsomes, providing insights into the metabolic pathways and potential toxicological implications of similar compounds (Coleman et al., 2000).

Anticancer Properties of Chloroacetamide Derivatives

Another study explored the design, synthesis, characterization, and anticancer properties of novel 2-chloro-N-(aryl substituted) acetamide derivatives, highlighting their potential applications in cancer treatment (Vinayak et al., 2014).

Synthesis and Biological Evaluation

There was also research on the synthesis and biological evaluation of 5-methyl-4-phenyl thiazole derivatives as anticancer agents, which could provide a basis for understanding the reactivity and potential biological activities of complex chloroacetamide compounds (Evren et al., 2019).